Cas no 89209-05-2 (2,1,3-Benzothiadiazole, 6-(1,1-dimethylethyl)-4-methyl-)
89209-05-2 structure
Product Name:2,1,3-Benzothiadiazole, 6-(1,1-dimethylethyl)-4-methyl-
CAS No:89209-05-2
MF:C11H14N2S
MW:206.307260990143
CID:608712
PubChem ID:13114404
Update Time:2025-04-19
2,1,3-Benzothiadiazole, 6-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole, 6-(1,1-dimethylethyl)-4-methyl-
- 6-tert-butyl-4-methyl-2,1,3-benzothiadiazole
- DTXSID50519011
- 89209-05-2
-
- Inchi: 1S/C11H14N2S/c1-7-5-8(11(2,3)4)6-9-10(7)13-14-12-9/h5-6H,1-4H3
- InChI Key: IGPZFMXVWBJNFD-UHFFFAOYSA-N
- SMILES: S1N=C2C(C=C(C=C2C)C(C)(C)C)=N1
Computed Properties
- Exact Mass: 206.08776963g/mol
- Monoisotopic Mass: 206.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 54Ų
2,1,3-Benzothiadiazole, 6-(1,1-dimethylethyl)-4-methyl- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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